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Compound of Interest

Compound Name: Manganese(III) fluoride

Cat. No.: B1584181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Manganese(III) fluoride (MnF₃) powder. The information presented herein is intended to

support research, development, and quality control activities where this compound is utilized.

This document details the material's appearance, structural characteristics, and key physical

constants, and provides standardized experimental protocols for their determination.

Core Physical Properties
Manganese(III) fluoride is a purple-pink or reddish-purple crystalline solid.[1][2][3][4] It is a

hygroscopic material, meaning it readily absorbs moisture from the air.[3][5]

Quantitative Physical Data
The key quantitative physical properties of Manganese(III) fluoride powder are summarized in

the table below for easy reference and comparison.
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Property Value Notes

Molecular Formula MnF₃

Molecular Weight 111.938 g/mol [3]

Density 3.54 g/cm³ [1][3][4][6]

Melting Point > 600 °C (decomposes)

Decomposes into

Manganese(II) fluoride (MnF₂)

upon heating.[1][2][3]

Boiling Point Not applicable Decomposes before boiling.[1]

Solubility in Water Insoluble (hydrolyzes) Reacts with water.[3][7][8]

Solubility in Organic Solvents Insoluble [5][7][8]

Crystal Structure Monoclinic [3][9][10]

Space Group C2/c or I2/a [9][11]

Crystal Structure and the Jahn-Teller Effect
Manganese(III) fluoride possesses a monoclinic crystal structure.[3][9][10] The Mn³⁺ ion, with

a d⁴ electron configuration in a high-spin octahedral environment, is subject to the Jahn-Teller

effect. This effect leads to a distortion of the MnF₆ octahedra, resulting in a less symmetrical

structure.[9][12][13][14][15] Consequently, the Mn-F bond distances are not uniform, with

reported lengths of approximately 1.79 Å, 1.91 Å, and 2.09 Å.[9] This structural distortion is a

key characteristic of the compound.

Thermal Stability
Manganese(III) fluoride exhibits limited thermal stability. Upon heating to temperatures above

600 °C, it undergoes thermal decomposition, breaking down into Manganese(II) fluoride (MnF₂)

and fluorine gas.[1][2][3] This property is crucial to consider in applications involving high

temperatures.

Experimental Protocols
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The following are detailed methodologies for the determination of the key physical properties of

Manganese(III) fluoride powder. Given the hygroscopic and reactive nature of MnF₃, all

sample handling should be performed in a controlled, inert atmosphere (e.g., a glovebox) to

prevent moisture exposure and hydrolysis.

Determination of Melting Point (Decomposition
Temperature)
The melting point, or more accurately, the decomposition temperature of MnF₃ is determined

using the capillary method.

Apparatus:

Melting point apparatus with a heating block and calibrated thermometer or temperature

sensor.

Glass capillary tubes (sealed at one end).

Mortar and pestle.

Procedure:

A small, finely powdered sample of MnF₃ is loaded into a capillary tube to a height of 2-3

mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate of 10-20 °C per minute for an initial approximate

determination.

A second, more precise measurement is then performed with a fresh sample, heating at a

slower rate of 1-2 °C per minute as the temperature approaches the previously observed

decomposition point.

The temperature at which the solid is observed to darken and decompose is recorded as the

decomposition temperature.
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Determination of Density
The bulk density of MnF₃ powder can be determined using the graduated cylinder method.

Apparatus:

A 100 mL graduated cylinder with 1 mL divisions.

A balance accurate to 0.1 g.

A funnel.

Procedure:

The mass of the empty, dry graduated cylinder is recorded.

The MnF₃ powder is carefully poured through the funnel into the graduated cylinder up to a

predetermined volume mark (e.g., 100 mL). Care should be taken to avoid compacting the

powder.

The cylinder is gently tapped a few times on a level surface to ensure a level powder

surface.

The volume of the powder is recorded.

The mass of the graduated cylinder with the powder is recorded.

The bulk density is calculated by dividing the mass of the powder by the observed volume.

Determination of Crystal Structure by Powder X-ray
Diffraction (XRD)
Powder XRD is used to determine the crystal structure, phase purity, and lattice parameters of

MnF₃.

Apparatus:

Powder X-ray diffractometer with a Cu Kα radiation source.
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Sample holder.

Micronizing mill for sample preparation.

Procedure:

A representative sample of MnF₃ powder is finely ground to a uniform particle size.

The powdered sample is packed into the sample holder, ensuring a flat, smooth surface.

The sample holder is placed in the diffractometer.

The sample is irradiated with monochromatic X-rays, and the diffraction pattern is recorded

over a specified range of 2θ angles (e.g., 10-80°).

The resulting diffraction pattern is analyzed to identify the crystal phase and determine the

lattice parameters by comparing the peak positions and intensities to known standards or by

using crystallographic software for structure refinement.

Determination of Solubility
A qualitative assessment of solubility is performed due to the reactive nature of MnF₃ with

many solvents.

Apparatus:

Test tubes.

Spatula.

Vortex mixer.

Various solvents (e.g., deionized water, ethanol, acetone, hexane).

Procedure:

A small amount (approx. 10-20 mg) of MnF₃ powder is placed into separate test tubes.

Approximately 2 mL of each solvent is added to the respective test tubes.
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The test tubes are agitated using a vortex mixer for a set period (e.g., 2 minutes).

The mixture is visually inspected for any signs of dissolution (disappearance of the solid) or

reaction (e.g., color change, gas evolution). The hydrolysis of MnF₃ in water should be

noted.

Visualizations
Experimental Workflow for Physical Characterization
The following diagram illustrates a typical workflow for the physical characterization of a

Manganese(III) fluoride powder sample.
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Click to download full resolution via product page

Caption: Workflow for the physical characterization of MnF₃ powder.

Logical Relationships of Physical Properties
This diagram illustrates the logical connections between the fundamental and derived physical

properties of Manganese(III) fluoride.
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Caption: Interrelation of MnF₃ physical and structural properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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